3-(4-bromophenyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of triazolopyridines, including derivatives similar to 3-(4-bromophenyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine, often involves intramolecular annulation processes. For instance, Zheng et al. (2014) described the synthesis of 1,2,4-triazolo[1,5-a]pyridines via metal-free oxidative N-N bond formation, which might be relevant to the synthesis of our compound of interest (Zheng et al., 2014).
Molecular Structure Analysis
Molecular structure analyses of triazolopyridine derivatives have been conducted using various techniques. For example, Hwang et al. (2006) reported the crystal structure of a related compound, 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one, which could provide insights into the structural aspects of our compound (Hwang et al., 2006).
Chemical Reactions and Properties
Triazolopyridines undergo various chemical reactions, including oxidative cyclization and substitution reactions. For example, Reichelt et al. (2010) detailed a palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration, to synthesize [1,2,4]triazolo[4,3-a]pyridines (Reichelt et al., 2010).
Physical Properties Analysis
The physical properties of triazolopyridines, such as solubility and crystalline structure, are crucial for their application. Studies like that of El-Kurdi et al. (2021), who synthesized and characterized 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine using X-ray diffraction, provide valuable information on these aspects (El-Kurdi et al., 2021).
Chemical Properties Analysis
The chemical properties of triazolopyridines include their reactivity, stability, and interactions with other molecules. Studies like that of Tan et al. (2007), which investigated the electrochemical properties of triazolopyridine derivatives, are relevant in this context (Tan et al., 2007).
properties
IUPAC Name |
3-(4-bromophenyl)-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrF3N3/c14-10-4-1-8(2-5-10)12-19-18-11-6-3-9(7-20(11)12)13(15,16)17/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLHJFMFBPPKPFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C3N2C=C(C=C3)C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.